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Compound of Interest

Compound Name: Bicyclo[3.1.0]hexan-2-ol

CAS No.: 41413-37-0

Cat. No.: B8817142

Get Quote

Operational Guide: Safe Handling and Disposal Procedures for Bicyclo[3.1.0]hexan-2-ol

Introduction & Scientific Context
Bicyclo[3.1.0]hexan-2-ol and its specific stereoisomers (such as (1R,2R,5S)-

bicyclo[3.1.0]hexan-2-ol, CAS: 741676-78-8[1]) are highly strained bicyclic scaffolds utilized

extensively in advanced organic synthesis and medicinal chemistry. In drug discovery, this

bicyclic framework serves as a conformationally restricted bioisostere, frequently replacing

furanose rings in nucleoside analogues to develop selective ligands for therapeutic targets[2].

Despite its utility, the compound's physical properties demand rigorous safety and waste

management protocols. As an organic alcohol, it presents specific flammability hazards (H226)

and must be managed under the Resource Conservation and Recovery Act (RCRA) as an

ignitable hazardous waste (D001)[3]. This guide provides a self-validating, step-by-step

operational framework for the safe handling, segregation, and disposal of bicyclo[3.1.0]hexan-
2-ol to ensure both laboratory safety and environmental compliance.
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Understanding the physical properties of bicyclo[3.1.0]hexan-2-ol is the foundation of safe

disposal. The following table summarizes critical data and the operational causality behind

each metric.

Property / Attribute Value / Classification
Causality / Operational
Impact

Molecular Formula C₆H₁₀O

High carbon-to-oxygen ratio

provides high fuel value,

making it ideal for fuels

blending during incineration.

Molecular Weight 98.15 g/mol [1]

Low molecular weight

contributes to volatility;

mandates tightly sealed,

pressure-vented waste

containers.

Acute Toxicity (Oral) ~2,500 mg/kg

Relatively low acute toxicity,

but requires standard PPE to

prevent systemic absorption or

skin irritation.

GHS Hazard Flammable liquid/vapor

Triggers specific storage limits

within fire-resistant flammable

safety cabinets.

RCRA Waste Code D001 (Ignitable)[3][4]

Dictates regulatory

manifesting; must not be

discharged into municipal

aqueous drain systems.

Waste Segregation & RCRA Compliance Workflow
Proper segregation is not merely a regulatory requirement; it is a critical cost-control and safety

measure. Mixing non-halogenated bicyclic alcohols with halogenated solvents alters the

required disposal mechanism. Halogenated waste requires specialized high-temperature

incineration to prevent the formation of toxic dioxins, making its disposal approximately three

times more expensive than non-halogenated waste[5].
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Bicyclo[3.1.0]hexan-2-ol laboratory waste segregation and RCRA classification workflow.

Operational Protocols
Protocol 1: Routine Liquid Waste Disposal
Objective: Safely transfer and store liquid waste containing bicyclo[3.1.0]hexan-2-ol for final

Environmental Health and Safety (EHS) collection. Trustworthiness & Validation: This protocol
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ensures that incompatible chemicals are not mixed, validating the integrity of the waste

container prior to sealing.

Characterize the Waste Stream:

Action: Confirm that the reaction mixture or solvent waste contains NO halogenated

compounds (e.g., dichloromethane, chloroform).

Causality: Segregating non-halogenated waste allows the facility to utilize cost-effective

fuels blending rather than expensive high-temperature incineration[5].

Container Selection & Preparation:

Action: Select a high-density polyethylene (HDPE) or glass waste carboy. Ensure the

container is originally designed for chemical storage and leave chemicals in original

containers when possible.

Causality: Bicyclo[3.1.0]hexan-2-ol is an organic solvent that can degrade certain low-

density plastics over time.

Transfer and Phase Separation:

Action: If the waste is a biphasic mixture (aqueous/organic), use a separatory funnel to

isolate the organic layer containing the bicyclic alcohol.

Validation: Visually confirm a single organic phase in the waste jug to prevent aqueous

contamination of the D001 waste stream.

Labeling & Storage:

Action: Immediately attach a hazardous waste tag. Mark the contents as "Hazardous

Waste - Non-Halogenated Organic Solvent (Bicyclo[3.1.0]hexan-2-ol)". Store in a

designated flammable storage cabinet.

Causality: Unlabeled containers violate RCRA regulations and create severe hazards for

emergency responders[4].
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Protocol 2: Chemical Spill Containment and Clean-up
Objective: Rapidly mitigate exposure and fire risk in the event of an accidental release.

Trustworthiness & Validation: This protocol utilizes physical smothering rather than dilution,

preventing the expansion of the hazardous footprint.

Evacuate and Eliminate Ignition Sources:

Action: Immediately clear the immediate area of personnel. Turn off all hot plates, stirrers,

and open flames.

Causality: The vapor of bicyclo[3.1.0]hexan-2-ol can form explosive mixtures with air at

elevated temperatures; removing ignition sources is the primary life-safety priority.

Containment via Absorption:

Action: Apply dry chemical powder, dry sand, or alcohol-resistant foam to the perimeter of

the spill, working inward. CRITICAL: Do NOT use a water jet[2].

Causality: Applying a water jet to an organic alcohol spill will physically scatter the

hydrophobic liquid, increasing its surface area, accelerating vaporization, and spreading

the fire hazard[2].

Collection and Disposal:

Action: Use non-sparking tools (e.g., plastic or brass dustpans) to sweep up the absorbed

material. Place the saturated absorbent into a solid hazardous waste bucket with a secure

lid.

Validation: Ensure no free liquid remains on the surface before proceeding to final

decontamination.

Surface Decontamination:

Action: Wash the affected area with a mild detergent and water only after all bulk organic

material has been removed. Collect the wash water as aqueous hazardous waste if

significant residue was present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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